Cas no 4157-02-2 (4-Cyclopentene-1,3-diol, dibenzoate, cis-)

• Product name: 4-Cyclopentene-1,3-diol, dibenzoate, cis-
• CAS No: 4157-02-2
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• CID: 1512684

4-Cyclopentene-1,3-diol, dibenzoate, cis- Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentene-1,3-diol, dibenzoate, cis-
• cis-1,4-bis(benzyloxy)cyclopent-2-ene;cis 2-cyclopentene 1,4-dibenzoate;cis-3,5-Dibenzoyloxy-cyclopenten;cis-3,5-dibenzoyloxycyclopent-2-ene;
• 4-Cyclopentene-1,3-diol, 1,3-dibenzoate, (1S,3R)-rel-

• Inchi： 1S/C19H16O4/c20-18(14-7-3-1-4-8-14)22-16-11-12-17(13-16)23-19(21)15-9-5-2-6-10-15/h1-12,16-17H,13H2/t16-,17+
• InChI Key： BINQOXRCLWWTNT-CALCHBBNSA-N
• SMILES： [C@@H]1(OC(=O)C2=CC=CC=C2)C=C[C@H](OC(=O)C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 308.10500

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 121 °C
• Boiling Point: 433.0±45.0 °C(Predicted)
• PSA: 52.60000
• LogP: 3.39750

4-Cyclopentene-1,3-diol, dibenzoate, cis- Security Information

4-Cyclopentene-1,3-diol, dibenzoate, cis- Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%